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Application Note: High-Dimensional Flow Cytometry Analysis of ADU-S100 (STING Agonist)

Induced Immune Responses

Abstract & Introduction
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) agonist that targets the Stimulator

of Interferon Genes (STING) pathway.[1][2][3][4] Unlike checkpoint inhibitors that release

existing brakes on T cells, ADU-S100 acts as an "igniter," triggering the innate immune system

to prime a de novo adaptive response.

Successful STING agonism results in a specific cascade: Type I Interferon production

Dendritic Cell (DC) maturation

CD8+ T cell cross-priming. Therefore, a standard immunophenotyping panel is insufficient. To
accurately validate ADU-S100 efficacy, researchers must utilize a panel capable of resolving
DC maturation status (CD86/CD40) and T cell effector function (IFN

/Granzyme B) simultaneously.
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This guide details a validated 18-color flow cytometry workflow designed to capture this

dynamic response in murine tumor models (adaptable to human), focusing on the critical

transition from innate activation to adaptive killing.

Mechanism of Action & Biomarker Selection
Understanding the signaling trajectory is essential for selecting the correct timepoints and

markers.

Figure 1: ADU-S100 Mechanism and Biomarker Correlation

Caption: The STING signaling cascade showing the progression from drug binding to innate

cytokine release, APC maturation, and final adaptive effector function.

Panel Design
We utilize a Modular Panel Strategy. The "Core Backbone" identifies lineages, while specific

modules are added based on the experimental question (Innate vs. Adaptive).

Table 1: The Core Backbone (Required for all samples)
Marker

Fluorophore
(Example)

Clone Purpose

Live/Dead Zombie NIR N/A

Exclude dead cells

(Critical: STING

agonists induce

necrosis).

CD45 BV510 30-F11
Pan-Leukocyte

marker.[5]

CD16/32 Unconjugated 93

Fc Block (Essential to

prevent nonspecific

binding on myeloid

cells).
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Module A: Innate/Myeloid Activation (Timepoint: 12h -
48h post-dose)
Focus: Is the drug working? Are APCs maturing?
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Marker Fluorophore Target Cell
Biological
Relevance for ADU-
S100

CD11b BV421 Myeloid
General myeloid

lineage.

CD11c PE-Cy7 DCs

Dendritic cells

(primary STING

responders).

MHC-II BV711 APCs
Antigen presentation

capacity.

CD86 APC Activated APCs

Primary readout.

Upregulation indicates

successful DC

maturation.

CD40 PE Activated APCs

Critical costimulatory

marker upregulated by

STING.

Ly6C PerCP-Cy5.5 Monocytes

Differentiates

inflammatory

monocytes (Ly6C hi)

from macrophages.

Ly6G FITC Neutrophils

Neutrophil influx is

common after STING

injection.

F4/80 BV605 Macrophages

To monitor M1

(CD86+) vs M2

polarization shifts.

XCR1 BV785 cDC1

Crucial. cDC1s are

required for CD8+ T

cell cross-priming.
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Module B: Adaptive/Effector Response (Timepoint: Day
5 - Day 14)
Focus: Did the priming result in tumor killing?

Marker Fluorophore Target Cell
Biological
Relevance for ADU-
S100

CD3 BUV395 T Cells Lineage.

CD4 BUV496 Helper T Helper subsets.

CD8a BUV737 Cytotoxic T
Primary effector. Look

for expansion.

FoxP3 PE Tregs

STING can

sometimes expand

Tregs; monitor ratio.

Ki67 BV421 Proliferating
Indicates active

expansion of clones.

PD-1 BV605 Activated T

Early activation

marker; also

exhaustion.

IFN- APC Effector

Functional readout.

Requires stimulation

(PMA/Iono).[6]

Granzyme B PE-Cy7 Cytotoxic Direct killing potential.

NK1.1 FITC NK Cells

NK cells also mediate

STING anti-tumor

effects.

Experimental Protocol
Phase 1: Sample Preparation (Tumor Digestion)
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Critical Note: STING agonists can cause significant necrosis. High DNA content from dead cells

will clump your sample. DNase is mandatory.

Harvest: Excise tumor and mince into <2mm pieces.

Digestion: Incubate in Liberase TL (0.25 mg/mL) + DNase I (100

g/mL) in HBSS (Ca2+/Mg2+ free) for 30 mins at 37°C with gentle shaking.

Why Liberase TL? It preserves CD4 and CD8 epitopes better than crude Collagenase IV.

Quench: Add 10mL cold FACS buffer (PBS + 2% FBS + 1mM EDTA).

Filter: Pass through 70

m strainer.

Lysis: ACK Lysing buffer for 2 mins (if blood contamination is visible).

Phase 2: Staining Workflow
Figure 2: Staining Logic Flow

Caption: Step-by-step staining workflow including critical fixation/permeabilization for

intracellular markers.

Detailed Steps:

Viability: Stain with Zombie NIR (1:1000 in PBS) for 15 min at 4°C. Wash with FACS buffer.

Block: Resuspend in 50

L FACS buffer + Anti-CD16/32 (Fc Block). Incubate 10 min.

Surface: Add surface antibody cocktail (2X concentration). Incubate 30 min at 4°C in dark.

Wash 2x.

Fix/Perm: Use FoxP3 Transcription Factor Staining Buffer Set (eBioscience).

Why? This buffer works for both nuclear (FoxP3, Ki67, TOX) and cytoplasmic (IFN
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) proteins. Standard PFA fixes are insufficient for nuclear markers.

Incubate Fix/Perm working solution for 30-45 min at Room Temperature (RT).

Intracellular: Wash with Perm Buffer (1X). Add intracellular cocktail in Perm Buffer. Incubate

30 min at RT.

Acquire: Resuspend in FACS buffer and acquire on flow cytometer (e.g., Fortessa, Aurora).

Gating Strategy & Data Analysis
Self-Validating the Gating:

Time Gate: Ensure stable flow.

Single Cells: FSC-A vs FSC-H.

Live Leukocytes: Live/Dead negative AND CD45 positive.

QC Check: If CD45+ population is <5% of total events in a tumor, your digestion may be

too harsh or the tumor is "cold."

Myeloid Branch (Module A):

Gate on CD11b+.[5]

Neutrophils: Ly6G+ Ly6C int.

Monocytes: Ly6G- Ly6C hi.[7]

Macrophages: Ly6G- Ly6C lo/neg F4/80+.

DCs: CD11c+ MHC-II hi (Exclude F4/80+ to avoid autofluorescent macrophages).

Target Readout: Histogram of CD86 and CD40 on the DC gate. Compare MFI (Mean

Fluorescence Intensity) of ADU-S100 vs Vehicle.

Lymphoid Branch (Module B):
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Gate on CD3+.[5]

CD4 vs CD8.

Tregs: CD4+ FoxP3+.

Activated CD8: CD8+ PD-1+ Ki67+.

Target Readout: % IFN

+ of CD8+ T cells (requires PMA/Iono stim).

Troubleshooting & Expert Tips
The "Disappearing" Lymphocytes: High doses of STING agonists can induce rapid apoptosis

in T cells (STING signaling in T cells can be antiproliferative). If you see a drop in T cell

counts at 24h, this is a known on-target effect. Look for recovery/expansion at Day 5-7.

Receptor Internalization: STING activation causes rapid internalization of STING protein. Do

not use surface STING staining; it is intracellular.

Compensation Controls: Use UltraComp beads for all markers except Live/Dead (use cells)

and perhaps FoxP3 (beads often fail to bind FoxP3 antibodies well; check manufacturer

specs).

References
Corrales, L., et al. (2015).[8] "Direct Activation of STING in the Tumor Microenvironment

Leads to Potent and Systemic Tumor Regression and Immunity."[8] Cell Reports. Link

Sivick, K. E., et al. (2018). "Magnitude of Therapeutic STING Activation Determines CD8+ T

Cell-Mediated Anti-tumor Immunity." Cell Reports. Link

Aduro Biotech / Novartis. (2019). "Phase 1b Study of MIW815 (ADU-S100) in Combination

with Spartalizumab." ClinicalTrials.gov. Link

Garris, C. S., et al. (2018).[5] "Successful Anti-PD-1 Cancer Immunotherapy Requires T Cell-

Dendritic Cell Crosstalk Involving the Cytokines IFN-

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://academic.oup.com/nsr/article/11/7/nwae167/7668487
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.621550/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.621550/full
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.cell.com%2Fcell-reports%2Ffulltext%2FS2211-1247(15)00431-X
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.cell.com%2Fcell-reports%2Ffulltext%2FS2211-1247(18)31666-4
https://www.google.com/url?sa=E&q=https%3A%2F%2Fclinicaltrials.gov%2Fct2%2Fshow%2FNCT03172936
https://academic.oup.com/nsr/article/11/7/nwae167/7668487
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and IL-12." Immunity. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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